Cas no 1207454-88-3 ((E)-4-(4-(Trifluoromethyl)benzylideneamino)isobenzofuran-1(3H)-one)

• Product Name: (E)-4-(4-(Trifluoromethyl)benzylideneamino)isobenzofuran-1(3H)-one
• CAS No: 1207454-88-3
• MF: C₁₆H₁₀F₃NO₂
• MW: 305.251314640045
• CID: 2130192
• Update Time: 2025-07-23

(E)-4-(4-(Trifluoromethyl)benzylideneamino)isobenzofuran-1(3H)-one Chemical and Physical Properties

Names and Identifiers

• 4-[(E)-[[4-(trifluoromethyl)phenyl]methylene]amino]-1(3H)-Isobenzofuranone
• 4-[[4-(trifluoromethyl)phenyl]methylideneamino]-3H-2-benzofuran-1-one
• (E)-4-(4-(trifluoromethyl)benzylideneamino)isobenzo[b]furan-1(3H)-one
• HPGCCOHPUIYAGR-DNTJNYDQSA-N
• (E)-4-(4-(trifluoromethyl)benzylideneamino)isobenzofuran-1(3H)-one
• 4-[(E)-[4-(trifluoromethyl)phenyl]methyleneamino]-3h-isobenzofuran-1-one
• (E)-4-(4-(Trifluoromethyl)benzylideneamino)isobenzofuran-1(3H)-one

• Inchi： 1S/C16H10F3NO2/c17-16(18,19)11-6-4-10(5-7-11)8-20-14-3-1-2-12-13(14)9-22-15(12)21/h1-8H,9H2/b20-8+
• InChI Key： HPGCCOHPUIYAGR-DNTJNYDQSA-N
• SMILES： FC(C1C=CC(=CC=1)/C=N/C1=CC=CC2C(=O)OCC=21)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 441
• Topological Polar Surface Area: 38.7

Additional information on (E)-4-(4-(Trifluoromethyl)benzylideneamino)isobenzofuran-1(3H)-one

Compound Introduction: (E)-4-(4-(Trifluoromethyl)benzylideneamino)isobenzofuran-1(3H)-one (CAS No: 1207454-88-3)

(E)-4-(4-(Trifluoromethyl)benzylideneamino)isobenzofuran-1(3H)-one, identified by its CAS number 1207454-88-3, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic aromatic derivatives, characterized by its fused ring system and functional groups that contribute to its unique chemical properties and biological activities.

The molecular structure of (E)-4-(4-(Trifluoromethyl)benzylideneamino)isobenzofuran-1(3H)-one consists of an isobenzofuran core substituted with an amino group at the 1(3H) position and a benzylidene moiety linked to a trifluoromethyl-substituted benzene ring. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it a promising candidate for further pharmacological investigation. Additionally, the conjugated system formed by the benzylidene and isobenzofuran units imparts electronic properties that are conducive to interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the isobenzofuran scaffold. Isobenzofuran derivatives have been reported to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The introduction of the trifluoromethyl group further modulates these properties, potentially enhancing their efficacy and selectivity.

The amino substituent at the 1(3H) position of (E)-4-(4-(Trifluoromethyl)benzylideneamino)isobenzofuran-1(3H)-one suggests potential for further derivatization, allowing for the exploration of novel analogs with tailored biological profiles. This flexibility makes the compound a valuable scaffold for medicinal chemists seeking to develop new therapeutic agents.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. Isobenzofuran derivatives have been shown to interact with various biological targets, including enzymes and receptors involved in signal transduction pathways. The structural features of (E)-4-(4-(Trifluoromethyl)benzylideneamino)isobenzofuran-1(3H)-one, particularly its conjugated system and functional groups, make it a promising candidate for further investigation in this context.

The synthesis of (E)-4-(4-(Trifluoromethyl)benzylideneamino)isobenzofuran-1(3H)-one involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the trifluoromethyl group typically requires specialized synthetic methodologies, such as halogenation followed by metal-catalyzed cross-coupling reactions. The benzylidene moiety can be introduced through condensation reactions with appropriate aldehydes, while the isobenzofuran core can be constructed via cyclization reactions.

The pharmacological evaluation of (E)-4-(4-(Trifluoromethyl)benzylideneamino)isobenzofuran-1(3H)-one has revealed several interesting findings. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with inflammatory pathways, suggesting potential therapeutic applications in conditions such as arthritis and autoimmune diseases. Additionally, preliminary in vivo studies have shown promising anti-tumor effects in animal models, indicating that this compound may have utility in oncology.

The structural features of this compound also make it an attractive candidate for further development as an imaging agent or probe for biological studies. The conjugated system and functional groups can be exploited to design molecules that interact specifically with target proteins or cellular components, facilitating research in areas such as drug delivery and molecular diagnostics.

In conclusion, (E)-4-(4-(Trifluoromethyl)benzylideneamino)isobenzofuran-1(3H)-one (CAS No: 1207454-88-3) is a structurally intriguing compound with significant pharmacological potential. Its unique combination of functional groups and structural features positions it as a valuable scaffold for further medicinal chemistry investigations. As research in this area continues to advance, it is likely that additional applications for this compound will be discovered, contributing to the development of new therapeutic agents and diagnostic tools.